1,2,3-Thiadiazole-4-carbaldehyde

• IUPAC Name: thiadiazole-4-carbaldehyde
• InChI: InChI=1S/C3H2N2OS/c6-1-3-2-7-5-4-3/h1-2H
• InChI Key: JNEBZFFTOLBIKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=NS1)C=O
• Molecular Formula: C3H2N2OS
• DSSTOX Substance ID: DTXSID90371958
• Molecular Weight: 114.13 g/mol
• CAS No.: 27643-15-8

Description

1,2,3-Thiadiazole-4-carbaldehyde is an organic compound with a molecular formula of C4H3NO2S. It is a colorless solid with a melting point of 109-110 °C. This compound is a versatile intermediate used in the synthesis of various compounds such as thiadiazole-4-carboxylic acid, thiadiazole-4-carboxamide, and thiadiazole-4-carboxamidines. This compound is also used in the synthesis of heterocyclic compounds and pharmaceuticals.

Scientific Research Applications

Extraction of α-Amino Acids

1,2,3-Thiadiazole-4-carbaldehyde, when reacted with 3-aminobenzo-15-crown-5, undergoes the Cornforth rearrangement leading to 1,2,3-triazole-4-carbothioamide. These compounds are useful for extracting α-amino acids from an aqueous phase. This process demonstrates the compound's utility in biochemical extraction and purification methods (Prokhorova et al., 2010).

Synthesis of Tetraazapentalenes

1,2,3-Thiadiazole-5-carbaldehydes, derived from this compound, can be transformed into 6aδ4-thia-1,2,5,6-tetraazapentalenes. This illustrates the compound's potential in the synthesis of complex heterocyclic structures, which are significant in the development of pharmaceuticals and other chemical materials (L'abbé & Frederix, 1990).

Ring Transformations

5-Chloro-1,2,3-thiadiazole-4-carbaldehyde reacts with various amines and hydrazines to yield 1,2,3-triazole-4-thiocarboxamides and triazole-4-thiohydrazides. These products are important for understanding chemical reactivity and potential applications in creating novel organic compounds (L'abbé et al., 1991).

Thermal Rearrangement

Imines derived from this compound can thermally rearrange into 1,2,3-triazole-4-thiocarbaldehydes. This rearrangement is significant in synthetic chemistry, especially in the context of creating new molecular frameworks for various applications (L'abbé et al., 1993).

Synthesis of 1,2,3-Triazole-4-Carbothioamides

5-Dialkylamino-substituted 1,2,3-thiadiazole-4-carbaldehydes can be synthesized and transformed through ring transformation to produce a range of 1,2,3-triazole-4-carbothioamides. This process highlights the compound's adaptability in synthesizing structurally diverse and potentially bioactive compounds (Glukhareva et al., 2004).

Mechanism of Action

Target of Action

It’s known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , suggesting that 1,2,3-Thiadiazole-4-carbaldehyde may also interact with various biological targets.

Mode of Action

It’s known that similar compounds interact with their targets, leading to various biological activities

Biochemical Pathways

Compounds with a similar structure, such as 1,2,3-thiadiazole derivatives, have been reported to exhibit a broad spectrum of biological activities, including antifungal, antiviral, insecticidal, antiamoebic, anticancer, and plant activator activities . This suggests that this compound may affect multiple biochemical pathways.

Result of Action

It’s known that similar compounds exhibit a broad spectrum of biological activities , suggesting that this compound may also have diverse molecular and cellular effects.

Action Environment

It’s known that similar compounds are stable in acid but form a ring cleavage with base , suggesting that the action of this compound may be influenced by the pH of its environment.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The 1,2,3-thiadiazole moiety is a significant and prominent position among privileged heterocyclic templates in the field of medicine, pharmacology, and pharmaceutics due to its broad spectrum of biological activities. Future research may focus on exploring 1,2,3-thiadiazole structural motifs for future therapeutic agents.

Biochemical Analysis

Biochemical Properties

1,2,3-Thiadiazole-4-carbaldehyde plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. It has been observed to interact with key enzymes involved in metabolic pathways, such as cytochrome P450 enzymes, which are crucial for drug metabolism . The compound’s interaction with these enzymes can lead to either inhibition or activation, affecting the overall metabolic process. Additionally, this compound has been shown to bind to proteins, altering their conformation and function .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, studies have demonstrated that this compound can inhibit the proliferation of cancer cells by interfering with cell cycle regulation and inducing apoptosis . Furthermore, the compound affects gene expression by modulating transcription factors and signaling molecules, leading to changes in cellular metabolism and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, such as DNA and proteins, leading to changes in their structure and function . The compound has been shown to inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity . Additionally, this compound can activate or repress gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings have been studied to understand its long-term effects on cellular function. The compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light and moisture . Long-term studies have shown that prolonged exposure to this compound can lead to cumulative effects on cellular function, including changes in cell viability and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to exhibit therapeutic effects, such as anti-inflammatory and anticancer activities . At high doses, it can cause toxic effects, including liver and kidney damage . Threshold effects have been observed, where the compound’s efficacy and toxicity are dose-dependent, highlighting the importance of dosage optimization in therapeutic applications .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound has been shown to be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can further interact with cellular components . These interactions can affect metabolic pathways, leading to changes in metabolite levels and overall cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can readily cross cell membranes due to its lipophilic nature, allowing it to accumulate in various cellular compartments . Transporters, such as ATP-binding cassette (ABC) transporters, play a role in the efflux of this compound from cells, affecting its intracellular concentration and distribution .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound has been found to localize in the nucleus, where it can interact with DNA and nuclear proteins . Additionally, post-translational modifications, such as phosphorylation and acetylation, can influence the targeting and localization of this compound to specific cellular compartments . These modifications can affect the compound’s activity and its ability to modulate cellular processes.